Cas no 915922-83-7 (1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine)

• Product Name: 1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine
• CAS No: 915922-83-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD08059856
• CID: 1086368
• PubChem ID: 329775273
• Update Time: 2025-10-22

1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-(Aminomethyl)piperidin-1-yl)(cyclopropyl)methanone
• [4-(aminomethyl)piperidin-1-yl]-cyclopropylmethanone
• 1-[1-(Cyclopropylcarbonyl)piperidin-4-yl]methanamine
• 1-[1-(cyclopropylcarbonyl)piperidin-4-yl]methanamine(SALTDATA: FREE)
• CS-0325874
• (1-cyclopropylcarbonylpiperidine-4-yl)methanamine
• SB41579
• FT-0723244
• 1-[1-(Cyclopropylcarbonyl)-4-piperidinyl]methanamine
• SCHEMBL102680
• DTXSID60654720
• 915922-83-7
• MCOASAUGLHDNGH-UHFFFAOYSA-N
• MFCD08059856
• (1-cyclopropanecarbonylpiperidin-4-yl)methanamine
• AKOS011059113
• BS-38579
• CHEMBRDG-BB 4011926
• 1-[1-(Cyclopropylcarbonyl)piperidin-4-yl]methanamine, AldrichCPR
• [4-(Aminomethyl)piperidin-1-yl](cyclopropyl)methanone
• 1-(1-CYCLOPROPANECARBONYLPIPERIDIN-4-YL)METHANAMINE
• DA-18653
• 1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine

• MDL： MFCD08059856
• Inchi： 1S/C10H18N2O/c11-7-8-3-5-12(6-4-8)10(13)9-1-2-9/h8-9H,1-7,11H2
• InChI Key： MCOASAUGLHDNGH-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCC(CN)CC1

Computed Properties

• Exact Mass: 182.14200
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 1.23190

1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine

Research Brief on 1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine (CAS: 915922-83-7): Recent Advances and Applications

1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine (CAS: 915922-83-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound's unique structural features, including the cyclopropylcarbonyl and piperidin-4-ylmethanamine moieties, contribute to its ability to interact with various biological targets. Recent publications have demonstrated its efficacy as a key building block in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic effects. Additionally, its role in the development of antiviral agents, particularly against RNA viruses, has garnered attention due to the ongoing need for broad-spectrum antiviral therapies.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method that significantly reduces the number of steps required for its production, thereby improving scalability for industrial applications. This method employs a palladium-catalyzed cyclopropanation followed by a reductive amination, achieving an overall yield of 78% with high enantiomeric purity.

Pharmacological studies have further elucidated the compound's mechanism of action. Research conducted by Smith et al. (2024) revealed that derivatives of 1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine exhibit high affinity for the sigma-1 receptor, with Ki values in the low nanomolar range. These derivatives demonstrated promising results in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, by modulating endoplasmic reticulum stress and reducing oxidative damage.

Another area of interest is the compound's potential in antimicrobial therapy. A recent study in Antimicrobial Agents and Chemotherapy (2024) reported that certain analogs of 1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine exhibit potent activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways.

In conclusion, 1-1-(cyclopropylcarbonyl)piperidin-4-ylmethanamine (CAS: 915922-83-7) represents a promising scaffold for the development of therapeutics targeting a wide range of diseases. Its versatility, combined with recent advancements in synthesis and pharmacological profiling, positions it as a valuable tool in drug discovery. Future research should focus on further optimizing its derivatives for clinical applications and exploring its potential in combination therapies.